Cas no 1807088-71-6 (2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine)

• Product Name: 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine
• CAS No: 1807088-71-6
• MF: C₈H₇BrClF₂N
• MW: 270.501687288284
• CID: 4872672
• Update Time: 2025-06-12

2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H7BrClF2N/c1-4-2-5(10)6(3-9)13-7(4)8(11)12/h2,8H,3H2,1H3
• InChI Key： OZRKJRXQSDNIHX-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine

Introduction to 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine (CAS No. 1807088-71-6)

2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine (CAS No. 1807088-71-6) is a versatile compound with significant applications in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, including a bromomethyl group, a chloro substituent, a difluoromethyl moiety, and a methyl group, all attached to a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various research and development activities.

The synthesis of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine has been extensively studied in recent years. One of the most common synthetic routes involves the sequential introduction of the bromomethyl, chloro, difluoromethyl, and methyl groups onto the pyridine ring. This process often requires careful control of reaction conditions to ensure high yields and purity. For instance, the bromination step can be achieved using N-bromosuccinimide (NBS) in an appropriate solvent, while the introduction of the difluoromethyl group can be accomplished through the use of selective fluorinating agents such as Selectfluor.

In terms of its chemical properties, 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine exhibits notable reactivity due to the presence of multiple functional groups. The bromomethyl group can serve as a versatile handle for further functionalization, allowing for the introduction of various substituents through substitution reactions. The chloro substituent adds to the molecule's electrophilicity, making it suitable for nucleophilic attack. The difluoromethyl moiety imparts unique electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties.

The biological activity of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine has been a subject of interest in medicinal chemistry. Recent studies have explored its potential as a lead compound for drug discovery. For example, research has shown that compounds with similar structural motifs exhibit potent activity against various targets, including enzymes and receptors involved in disease pathways. The presence of the bromomethyl group allows for facile modification to optimize binding affinity and selectivity, while the difluoromethyl moiety can enhance metabolic stability and reduce off-target effects.

In addition to its potential as a drug candidate, 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine has found applications in chemical biology studies. Its reactivity and functional versatility make it an excellent tool for probing biological systems and understanding molecular interactions. For instance, it can be used as a probe to study protein-protein interactions or as a scaffold for developing activity-based probes that can identify and characterize enzyme activities in complex biological samples.

The safety profile of 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine is an important consideration in its use. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 2-(Bromomethyl)-3-chloro-6-(difluoromethyl)-5-methylpyridine (CAS No. 1807088-71-6) is a valuable compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features provide a foundation for further research and development, making it an important molecule for scientists working in these fields. Ongoing studies continue to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and chemical biology.